TPSA & Lipophilicity vs. Des-Thiophene Analog
The target compound possesses a TPSA of 12.03 Ų and a calculated logP of 4.43 . In contrast, 5‑bromo‑2‑methylaniline (CAS 39478‑78‑9), which lacks the N‑thiophen‑3‑ylmethyl substituent, exhibits a TPSA of 26.02 Ų and a logP in the range of 2.34–2.92 . The 54 % reduction in TPSA and the ~1.5‑log‑unit increase in logP indicate that the target compound is substantially more lipophilic and has a smaller polar surface footprint, properties that correlate with enhanced passive membrane permeability according to established drug‑likeness models.
| Evidence Dimension | Calculated TPSA and logP |
|---|---|
| Target Compound Data | TPSA 12.03 Ų; logP 4.43 |
| Comparator Or Baseline | 5‑Bromo‑2‑methylaniline: TPSA 26.02 Ų; logP 2.34–2.92 |
| Quantified Difference | TPSA reduced by 53.8 %; logP increased by ~1.5 log units |
| Conditions | In silico computational prediction (fragment‑based method); values extracted from vendor computational chemistry datasheets |
Why This Matters
A lower TPSA and higher logP amplify the probability of passive cell‑membrane permeation, making the target a more suitable starting point for intracellular‑target medicinal chemistry programmes than its des‑thiophene analog.
